Cas no 63958-69-0 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester)

63958-69-0 structure
Product name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester
CAS No:63958-69-0
MF:C17H26O4
MW:294.385945796967
CID:1663001
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester
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- Inchi: 1S/C17H26O4/c1-8-21-15(20)12-13(18)10(16(2,3)4)9-11(14(12)19)17(5,6)7/h9,18-19H,8H2,1-7H3
- InChI Key: FFWOITIQQUDQFQ-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=C(O)C(C(C)(C)C)=CC(C(C)(C)C)=C1O
Computed Properties
- Exact Mass: 294.18318
Experimental Properties
- Density: 1.074±0.06 g/cm3(Predicted)
- Boiling Point: 357.6±42.0 °C(Predicted)
- PSA: 66.76
- pka: 11.03±0.28(Predicted)
Benzoic acid, 3,5-bis(1,1-dimethylethyl)-2,6-dihydroxy-, ethyl ester Related Literature
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Zhao Chen,Lan Yang,Yuxuan Hu,Di Wu,Jun Yin,Guang-Ao Yu,Sheng Hua Liu RSC Adv., 2015,5, 93757-93764
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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8. Book reviews
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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